Cas no 876941-57-0 (1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one)

• Product Name: 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one
• CAS No: 876941-57-0
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5437648
• Update Time: 2025-05-21

1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-piperidin-1-ylethanone
• 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C18H21N3O2S/c22-18(13-20-8-2-1-3-9-20)21-15(16-6-4-10-23-16)12-14(19-21)17-7-5-11-24-17/h4-7,10-11,15H,1-3,8-9,12-13H2
• InChI Key： YMZKWAQZMGLEHL-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CO2)CC(C2SC=CC=2)=N1)CN1CCCCC1

Additional information on 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one

Comprehensive Overview of 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one (CAS No. 876941-57-0)

The compound 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one (CAS No. 876941-57-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of furan, thiophene, pyrazole, and piperidine moieties makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to the growing demand for novel bioactive compounds in treating chronic diseases and neurological disorders.

In recent years, the search for heterocyclic compounds with therapeutic potential has surged, driven by advancements in computational chemistry and high-throughput screening. The presence of both furan and thiophene rings in this compound suggests possible interactions with biological targets, such as enzymes or receptors, which are often explored in cancer research and neurodegenerative disease studies. Additionally, the pyrazole core is known for its anti-inflammatory and antimicrobial properties, making this compound a candidate for further investigation in these areas.

From a synthetic chemistry perspective, the incorporation of a piperidine moiety enhances the molecule's bioavailability and metabolic stability, addressing one of the key challenges in modern drug development. This feature aligns with the current trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in lead compounds. The compound's structural complexity also opens doors for structure-activity relationship (SAR) studies, which are critical for rational drug design.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one. Researchers are exploring eco-friendly catalytic methods to synthesize such molecules, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched by academics and industrial chemists alike.

Beyond pharmaceuticals, this compound's thiophene and furan components are of interest in materials science, particularly in the development of organic semiconductors and conductive polymers. These applications are highly relevant to the booming fields of flexible electronics and renewable energy technologies, where search queries often focus on "new organic materials for solar cells" or "advanced polymer designs."

In summary, 1-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(piperidin-1-yl)ethan-1-one (CAS No. 876941-57-0) represents a multifaceted compound with promising applications across diverse scientific domains. Its structural features and potential functionalities make it a subject of ongoing research, particularly in areas addressing global health and sustainability challenges.